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Compound of Interest

Compound Name: Nerol

Cat. No.: B1678202 Get Quote

Introduction

Nerol, a naturally occurring monoterpene alcohol found in the essential oils of various plants,

has garnered significant attention for its potent antifungal properties. This document provides a

comprehensive overview of the current understanding of nerol's antifungal activity, its

mechanisms of action, and detailed protocols for its evaluation. These notes are intended for

researchers, scientists, and drug development professionals interested in exploring nerol as a

potential candidate for the development of novel antifungal therapeutics.

Antifungal Activity of Nerol
Nerol has demonstrated broad-spectrum antifungal activity against a range of pathogenic

fungi, including yeasts and molds. Its efficacy has been reported against clinically relevant

species such as Candida albicans, as well as agronomically important pathogens like

Aspergillus flavus and Fusarium oxysporum.

Data Summary
The antifungal efficacy of nerol is typically quantified by determining its Minimum Inhibitory

Concentration (MIC) and half-maximal effective concentration (EC50). The following table

summarizes the reported antifungal activity of nerol against various fungal species.
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Fungal Species Activity Metric Concentration Reference

Candida albicans MIC 0.77 µL/mL [1][2][3]

Candida albicans MIC 4.4 mM [3][4]

Aspergillus flavus MIC (Contact Phase) 0.8 µL/mL [5][6][7][8]

Aspergillus flavus MIC (Vapor Phase) 0.1 µL/mL [5][6][7][8]

Fusarium oxysporum EC50 0.46 µL/mL [9][10][11][12]

Pestalotiopsis

neglecta
EC50 1.81 µL/mL [9][11][12]

Valsa mali EC50 1.26 µL/mL [9][11][12]

Mechanisms of Antifungal Action
The antifungal activity of nerol is attributed to multiple mechanisms that disrupt fungal cell

integrity and function. The primary modes of action identified are:

Cell Membrane Disruption: Nerol directly targets the fungal cell membrane, leading to

increased permeability and leakage of intracellular components.[1][2][3][9][11] This is

achieved by interfering with the synthesis of ergosterol, a vital component of the fungal cell

membrane.[1][2][3] The disruption of membrane integrity is a key factor in nerol's fungicidal

effect.

Induction of Apoptosis: Nerol can trigger programmed cell death (apoptosis) in fungal cells.

[4] This process is mediated by the induction of mitochondrial dysfunction, characterized by

an elevation of intracellular calcium (Ca2+) levels and the production of reactive oxygen

species (ROS).[4]

Enzyme Inhibition: Nerol has been shown to inhibit the activity of various enzymes that are

crucial for fungal growth and virulence.[9][11][12] This includes enzymes involved in cell wall

maintenance and pathogenicity.

Signaling Pathways and logical relationships
The following diagrams illustrate the proposed mechanisms of action of nerol.
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Nerol Ergosterol Synthesis
Inhibition
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Nerol's effect on the fungal cell membrane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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